Cas no 82278-99-7 (2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid
• CAS No: 82278-99-7
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD07388725
• CID: 2736927
• PubChem ID: 53396001
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-([(tert-Butoxy)carbonyl]amino)-3-(3-methoxyphenyl)propanoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(3-methoxyphenyl)propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid
• Boc-3-methoxy-DL-phenylalanine
• AB33401
• N11031
• 2-(Boc-amino)-3-(3-methoxyphenyl)propanoic Acid
• DL-N-(TERT-BUTOXYCARBONYL)-3-METHOXYPHENYLALANINE
• Z2681277092
• (2S)-3-(3-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 3-(3-methox
• 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

• MDL： MFCD07388725
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)9-10-6-5-7-11(8-10)20-4/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： GOHDMZILHKRUGN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 364
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid (CAS No. 82278-99-7) in Modern Chemical and Pharmaceutical Research

2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid, identified by its CAS number 82278-99-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, featuring a unique structural motif comprising an amino group protected by a tert-butoxycarbonyl (Boc) moiety and an aromatic ring substituted with a methyl group at the 3-position, presents a versatile scaffold for synthetic applications and drug discovery. The Boc protection is particularly noteworthy, as it provides stability under various reaction conditions while allowing selective deprotection when necessary, making it an invaluable intermediate in peptide synthesis and medicinal chemistry.

The presence of the 3-methoxyphenyl group introduces hydrophobicity and potential electronic modulation, which can influence the compound’s interactions with biological targets. This feature has been exploited in the design of novel ligands for enzyme inhibition and receptor binding studies. Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic properties, further enhancing the utility of this compound in virtual screening campaigns.

In the realm of drug development, 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid has been explored as a precursor for more complex molecules. Its structural framework can be modified through various chemical transformations, such as nucleophilic substitution, coupling reactions, or enzymatic modifications, to yield derivatives with tailored biological activities. For instance, researchers have investigated its potential as a building block for peptidomimetics, which mimic the structure and function of natural peptides while offering improved pharmacological profiles.

One particularly exciting application lies in its use as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of the Boc-protected amino group and the methoxyphenyl ring provides a balance between solubility and lipophilicity, key factors for oral bioavailability. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases implicated in cancer progression, highlighting its therapeutic potential.

The Boc protection mechanism is not only relevant for peptide synthesis but also extends to broader applications in organic synthesis. It allows for controlled reactivity, enabling chemists to introduce functional groups selectively without unwanted side reactions. This precision has been leveraged in cross-coupling reactions, where the Boc group can be retained during transformations while other parts of the molecule undergo modification.

Recent research has also explored the role of 3-methoxyphenyl derivatives in modulating neurotransmitter receptors. The methoxy group at the para position relative to the aromatic ring enhances electron density, influencing hydrogen bonding interactions with biological targets. This property has been exploited in designing compounds that interact with serotonin receptors (e.g., 5-HT4), which are involved in gastrointestinal motility and cognitive functions. Such findings underscore the importance of fine-tuning substituent patterns in drug design.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid itself is a testament to modern synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to this intermediate, reducing costs and improving scalability. For example, palladium-catalyzed cross-coupling reactions now allow for rapid introduction of aryl groups into the molecular framework, streamlining production workflows.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid (CAS No. 82278-99-7) represents a cornerstone compound in contemporary chemical biology and pharmaceutical research. Its unique structural features—combining a stable Boc-protected amino group with an electronically tuned aromatic moiety—make it indispensable for synthetic chemistry applications. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this will remain pivotal in generating novel therapeutic agents that address unmet medical needs.